Cas no 1461714-41-9 (5-(propan-2-yl)-1,3-thiazole-2-carbaldehyde)

• Product Name: 5-(propan-2-yl)-1,3-thiazole-2-carbaldehyde
• CAS No: 1461714-41-9
• MF: C₇H₉NOS
• MW: 155.217460393906
• CID: 4601205
• PubChem ID: 75480714
• Update Time: 2025-05-20

5-(propan-2-yl)-1,3-thiazole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(propan-2-yl)-1,3-thiazole-2-carbaldehyde
• 2-Thiazolecarboxaldehyde, 5-(1-methylethyl)-

• Inchi： 1S/C7H9NOS/c1-5(2)6-3-8-7(4-9)10-6/h3-5H,1-2H3
• InChI Key： FKHGFEJAXQPDRY-UHFFFAOYSA-N
• SMILES： S1C(C(C)C)=CN=C1C=O

Additional information on 5-(propan-2-yl)-1,3-thiazole-2-carbaldehyde

5-(Propan-2-yl)-1,3-thiazole-2-carbaldehyde: A Comprehensive Overview

5-(Propan-2-yl)-1,3-thiazole-2-carbaldehyde, also known by its CAS number 1461714-41-9, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of thiazole derivatives, which have been extensively studied due to their unique chemical properties and potential applications in various industries. The structure of this compound consists of a thiazole ring system with a propan-2-yl group attached at the 5-position and an aldehyde group at the 2-position. This combination of functional groups imparts the molecule with distinctive reactivity and versatility.

The thiazole ring system is a five-membered heterocyclic compound containing sulfur and nitrogen atoms. It is known for its aromaticity and stability, making it a valuable scaffold for the synthesis of various bioactive molecules. The presence of an aldehyde group in 5-(propan-2-yl)-1,3-thiazole-2-carbaldehyde further enhances its reactivity, enabling it to participate in a wide range of chemical reactions such as condensation, oxidation, and nucleophilic addition. These reactions are pivotal in the development of novel materials and pharmaceutical agents.

Recent studies have highlighted the potential of thiazole aldehydes like 5-(propan-2-yl)-1,3-thiazole-2-carbaldehyde in the synthesis of advanced materials. For instance, researchers have explored their use in the preparation of metalloorganic frameworks (MOFs) and coordination polymers. These materials exhibit exceptional porosity and stability, making them ideal candidates for gas storage, catalysis, and sensing applications. The ability of this compound to coordinate with metal ions has been particularly promising, as it allows for the construction of highly ordered and functional materials.

In addition to its role in materials science, 5-(propan-2-yl)-1,3-thiazole-2-carbaldehyde has also garnered attention in medicinal chemistry. The thiazole ring system is known to exhibit various bioactivities, including antimicrobial, antifungal, and anticancer properties. Recent research has focused on modifying the substituents on the thiazole ring to enhance these bioactivities. For example, studies have shown that the introduction of electron-donating groups like propan-2-yl can significantly improve the compound's solubility and bioavailability, making it a more effective drug candidate.

The synthesis of 5-(propan-2-yl)-1,3-thiazole-2-carbaldehyde typically involves a multi-step process that begins with the preparation of the thiazole ring system. One common approach is the cyclization reaction between an appropriate amine and a thioamide or thiourea derivative under acidic conditions. Subsequent functionalization steps are then employed to introduce the propan-2-yl group and the aldehyde moiety. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields.

The application of computational chemistry techniques has further enhanced our understanding of this compound's properties. Density functional theory (DFT) calculations have been used to study its electronic structure, reactivity, and interactions with other molecules. These insights have been instrumental in guiding experimental efforts to optimize its performance in various applications.

In conclusion, 5-(propan-2-yl)-1,3-thiazole-2-carbaldehyde, CAS number 1461714419, is a versatile compound with a wide range of potential applications in materials science and medicinal chemistry. Its unique combination of functional groups makes it an attractive target for further research and development. As new insights into its properties continue to emerge, this compound is poised to play an increasingly important role in advancing both scientific knowledge and practical applications.